Cas no 603951-43-5 (1-(2’,4’-Difluorophenyl)ethylamine)

1-(2’,4’-Difluorophenyl)ethylamine structure
603951-43-5 structure
Product Name:1-(2’,4’-Difluorophenyl)ethylamine
CAS No:603951-43-5
MF:C8H9F2N
MW:157.16056895256
MDL:MFCD04116332
CID:843816
PubChem ID:4986250
Update Time:2024-12-09

1-(2’,4’-Difluorophenyl)ethylamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2',4'-DIFLUOROPHENYL)ETHYLAMINE
    • 1-(2’,4’-Difluorophenyl)ethylamine
    • 1-(2,4-difluorophenyl)ethanamine
    • 1-(2,4-difluorophenyl)ethanamine(SALTDATA: HCl)
    • EN300-10539
    • BS-13373
    • 1-(2,4-DIFLUOROPHENYL)ETHAN-1-AMINE
    • STL069437
    • 1-(2',4'-Difluorophenyl) ethylamine
    • 1-[2,4-bis(fluoranyl)phenyl]ethanamine
    • CS-0096247
    • Benzenemethanamine, 2,4-difluoro-alpha-methyl-, (alphaR)-
    • F11565
    • A840829
    • Benzenemethanamine, 2,4-difluoro-alpha-methyl-, (alphaS)-
    • AKOS016842865
    • SB75821
    • J-502116
    • 1-(2,4-difluorophenyl)ethylamine
    • MFCD06761833
    • SCHEMBL706808
    • VBPKWFKAYDHOQW-UHFFFAOYSA-N
    • (AlphaS)-2,4-difluoro-alpha-methylbenzenemethanamine
    • DTXSID10407263
    • 603951-43-5
    • SB76312
    • 2,4-Difluoro-alpha-Methylbenzenemethanamine
    • J-501751
    • J-507207
    • Z56347428
    • MFCD04116332
    • A832715
    • FT-0658858
    • SY008887
    • FT-0652665
    • 1-(2,4-di-fluorophenyl)ethanamine
    • AMY847
    • AKOS000264587
    • FT-0651738
    • SB76083
    • (1S)-1-(2,4-difluorophenyl)ethanamine
    • SY139332
    • (R)-1-(2, 4-Difluorophenyl)ethylamine
    • (alphaR)-2,4-Difluoro-alpha-methyl-Benzenemethanamine
    • MFCD06761834
    • SY008885
    • 1-(2\\',4\\'-Difluorophenyl)ethylamine
    • MDL: MFCD04116332
    • Inchi: 1S/C8H9F2N/c1-5(11)7-3-2-6(9)4-8(7)10/h2-5H,11H2,1H3
    • InChI Key: VBPKWFKAYDHOQW-UHFFFAOYSA-N
    • SMILES: FC1C=C(C=CC=1C(C)N)F

Computed Properties

  • Exact Mass: 157.07000
  • Monoisotopic Mass: 157.07030562g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 129
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.163
  • Melting Point: NA
  • Boiling Point: 175.4°C at 760 mmHg
  • Flash Point: 72.8°C
  • Refractive Index: 1.493
  • Solubility: DMSO (Slightly), Methanol (Slightly)
  • PSA: 26.02000
  • LogP: 2.68480
  • Vapor Pressure: 1.2±0.3 mmHg at 25°C

1-(2’,4’-Difluorophenyl)ethylamine Security Information

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